Cas no 897614-86-7 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide
• CAS No: 897614-86-7
• MF: C₁₇H₁₆N₆O₄
• MW: 368.346742630005
• CID: 6022156
• PubChem ID: 16799197
• Update Time: 2025-08-01

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-2-(4-nitrophenyl)acetamide
• N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(4-nitrophenyl)acetamide
• AKOS024625373
• N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-nitrophenyl)acetamide
• F2070-0268
• 897614-86-7

• Inchi： 1S/C17H16N6O4/c1-27-15-8-6-13(7-9-15)22-16(19-20-21-22)11-18-17(24)10-12-2-4-14(5-3-12)23(25)26/h2-9H,10-11H2,1H3,(H,18,24)
• InChI Key： CJRIUXGICAVCSX-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)(=O)CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 368.12330301g/mol
• Monoisotopic Mass: 368.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 128Ų

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-2-(4-Nitrophenyl)Acetamide: A Comprehensive Overview

The compound CAS No 897614-86-7, known as N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-nitrophenyl)acetamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound is characterized by its unique tetrazole ring system and the presence of methoxy and nitro substituents, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential in pharmacology and materials science, making it a subject of interest for researchers worldwide.

The structural composition of this compound is intriguing. The tetrazole ring system is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. This structure is known for its stability and reactivity under certain conditions. The substitution pattern on the tetrazole ring further enhances its functional properties. The methoxy group (-OCH3) attached to the phenyl ring introduces electron-donating effects, while the nitro group (-NO2) on the acetamide moiety imparts strong electron-withdrawing characteristics. This combination creates a balance between electron-donating and withdrawing effects, which can influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The synthesis process involves the careful manipulation of reactive intermediates to ensure the formation of the desired product without unwanted side reactions. These methods have been optimized based on computational modeling and experimental validation, ensuring scalability for potential industrial applications.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential drug candidate. Its ability to modulate specific biological targets has been explored in vitro and in vivo models. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its nitrophenyl group has been implicated in modulating oxidative stress responses, making it a candidate for antioxidant therapies.

The tetrazole moiety in this compound also plays a significant role in its pharmacokinetic profile. Tetrazoles are known to enhance drug solubility and bioavailability due to their hydrophilic nature. This property makes the compound suitable for formulation into various drug delivery systems, including nanoparticles and liposomes. Recent research has focused on optimizing these delivery systems to improve therapeutic efficacy while minimizing adverse effects.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The tetrazole ring's ability to act as an electron-deficient aromatic system makes it suitable for applications such as field-effect transistors (FETs) and chemical sensors. Researchers have explored its integration into polymer matrices to create advanced materials with tailored electronic properties.

In conclusion, CAS No 897614-86-7 represents a versatile compound with diverse applications across multiple disciplines. Its complex structure and functional groups provide a foundation for innovative research directions in pharmacology, materials science, and synthetic chemistry. As advancements continue to unfold, this compound is poised to make significant contributions to both academic research and industrial applications.